1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone

• CAS No.: 1443335-87-2
• Molecular Formula: C12H14F2O2
• Molecular Weight: 228.23 g/mol
• IUPAC Name: 1-[3,5-difluoro-2-(2-methylpropoxy)phenyl]ethanone
• InChI: InChI=1S/C12H14F2O2/c1-7(2)6-16-12-10(8(3)15)4-9(13)5-11(12)14/h4-5,7H,6H2,1-3H3
• InChI Key: XUZVJHNERMIYMJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=C(C=C(C=C1F)F)C(=O)C

Description

1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone is a fluorinated organic compound with the molecular formula C12H14F2O2 and a molecular weight of 228.24 g/mol . It is characterized by the presence of two fluorine atoms and an isobutoxy group attached to a phenyl ring, along with an ethanone group. This compound is primarily used in research and development settings, particularly in the fields of organic synthesis and medicinal chemistry.

Preparation Methods

The synthesis of 1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3,5-difluorophenol and isobutyl bromide.

Reaction Conditions: The reaction involves the alkylation of 3,5-difluorophenol with isobutyl bromide in the presence of a base, such as potassium carbonate, to form 3,5-difluoro-2-isobutoxyphenol.

Oxidation: The resulting 3,5-difluoro-2-isobutoxyphenol is then subjected to oxidation using an oxidizing agent, such as chromium trioxide or potassium permanganate, to yield this compound.

Chemical Reactions Analysis

1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ethanone group to an alcohol group.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide.

Major Products: The major products formed from these reactions include carboxylic acids, alcohols, and substituted phenyl derivatives.

Scientific Research Applications

1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone has several scientific research applications:

Organic Synthesis: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Medicinal Chemistry: The compound is investigated for its potential therapeutic properties and is used in the development of new drugs.

Material Science: It is used in the synthesis of advanced materials with specific properties, such as fluorinated polymers.

Biological Studies: The compound is used in biological studies to investigate its effects on various biological pathways and targets.

Mechanism of Action

The mechanism of action of 1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound interacts with enzymes and receptors involved in various biological processes.

Pathways: It can modulate signaling pathways, such as those involved in inflammation and cell proliferation.

Effects: The compound’s effects are mediated through its ability to bind to and inhibit specific enzymes or receptors, leading to changes in cellular functions.

Comparison with Similar Compounds

1-(3,5-Difluoro-2-isobutoxyphenyl)ethanone can be compared with other similar compounds:

1-(3,5-Difluoro-2-hydroxyphenyl)ethanone: This compound has a hydroxyl group instead of an isobutoxy group, which affects its reactivity and applications.

3,5-Difluoroacetophenone: This compound lacks the isobutoxy group and has different chemical properties and applications.

1-(3,5-Dichloro-2-isobutoxyphenyl)ethanone: